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Compound of Interest

Compound Name: Dichlorodiphenylmethane

Cat. No.: B138671 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Dichlorodiphenylmethane, a geminal dihalide, serves as a pivotal precursor in a variety of

organic transformations, enabling the synthesis of a wide array of valuable molecules ranging

from commodity chemicals to complex bioactive compounds and polymers. Its reactivity,

centered around the dichloromethylidene group, allows for facile conversion into carbonyls,

alkenes, and participation in carbon-carbon bond-forming reactions. This guide provides a

comprehensive overview of the synthetic utility of dichlorodiphenylmethane, complete with

detailed experimental protocols, quantitative data, and mechanistic insights.

Chemical and Physical Properties
Dichlorodiphenylmethane, with the chemical formula (C₆H₅)₂CCl₂, is a colorless to slightly

yellow liquid at room temperature.[1] A summary of its key physical and spectroscopic

properties is presented below.

Table 1: Physical and Spectroscopic Properties of Dichlorodiphenylmethane
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Property Value Reference(s)

Molecular Formula C₁₃H₁₀Cl₂ [2]

Molecular Weight 237.12 g/mol [1]

CAS Number 2051-90-3 [3]

Boiling Point 305 °C (lit.) [1]

Density 1.235 g/mL at 25 °C (lit.) [1]

Refractive Index (n20/D) 1.605 (lit.) [1]

¹H NMR (CDCl₃) δ ~7.3-7.5 ppm (m, 10H) [2]

¹³C NMR (CDCl₃)
δ ~83.1 (CCl₂), 127.5, 128.6,

130.2, 140.2 ppm
[2]

IR Spectrum (neat)
Major peaks around 3060,

1490, 1450, 760, 690 cm⁻¹
[4]

Mass Spectrum (EI) m/z 236 (M⁺), 201, 165 [2]

Core Synthetic Applications
Dichlorodiphenylmethane is a versatile building block for several key classes of organic

compounds. The following sections detail its application in the synthesis of benzophenones,

tetraphenylethylenes, and its role in Friedel-Crafts alkylations.

Synthesis of Benzophenones via Hydrolysis
One of the most fundamental transformations of dichlorodiphenylmethane is its hydrolysis to

benzophenone. This reaction provides a straightforward route to a wide range of substituted

benzophenones, which are important intermediates in the synthesis of pharmaceuticals,

agrochemicals, and photoinitiators.
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Experimental Protocol: Hydrolysis of Dichlorodiphenylmethane to Benzophenone

This protocol outlines the hydrolysis of dichlorodiphenylmethane to benzophenone.

Materials:

Dichlorodiphenylmethane

Water

A suitable solvent (e.g., acetone or ethanol)

Sodium carbonate (optional, for neutralization)

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve

dichlorodiphenylmethane in a suitable solvent.
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Add an excess of water to the solution.

Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography

(TLC).

Upon completion, cool the reaction mixture to room temperature.

If acidic conditions persist, neutralize the mixture with a mild base such as sodium

carbonate.

Extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

The crude benzophenone can be purified by recrystallization or column chromatography.

Table 2: Representative Yields for the Synthesis of Benzophenones from

Dichlorodiphenylmethanes

Substrate Product
Reaction
Conditions

Yield (%) Reference(s)

Dichlorodiphenyl

methane
Benzophenone H₂O, reflux 80-89 [5]

4,4'-

Dichlorodichlorod

iphenylmethane

4,4'-

Dichlorobenzoph

enone

H₂O, acid

catalyst
Not specified -

Synthesis of Tetraphenylethylene via Reductive
Coupling
Dichlorodiphenylmethane serves as a key precursor for the synthesis of tetraphenylethylene

and its derivatives. These compounds are of significant interest due to their aggregation-

induced emission (AIE) properties, making them valuable in materials science for applications
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in organic light-emitting diodes (OLEDs), fluorescent sensors, and bioimaging. The synthesis

typically involves a reductive coupling reaction mediated by a metal.

2 x Dichlorodiphenylmethane
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Experimental Protocol: Synthesis of Tetraphenylethylene from Dichlorodiphenylmethane

This protocol describes the synthesis of tetraphenylethylene via reductive coupling of

dichlorodiphenylmethane using copper bronze.

Materials:

Dichlorodiphenylmethane

Copper bronze

Anhydrous benzene or toluene

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b138671?utm_src=pdf-body-img
https://www.benchchem.com/product/b138671?utm_src=pdf-body
https://www.benchchem.com/product/b138671?utm_src=pdf-body
https://www.benchchem.com/product/b138671?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a flame-dried round-bottom flask equipped with a reflux condenser, suspend copper

bronze in anhydrous benzene or toluene.

Add a solution of dichlorodiphenylmethane in the same solvent to the suspension.

Heat the mixture to reflux with vigorous stirring.

Monitor the reaction by TLC until the starting material is consumed.

Cool the reaction mixture and filter to remove the copper salts.

Wash the filter cake with the solvent.

Concentrate the filtrate under reduced pressure.

The crude tetraphenylethylene can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/chloroform).

Table 3: Yields for the Synthesis of Tetraphenylethylene from Dichlorodiphenylmethane

Reducing
Agent

Solvent Temperature Yield (%) Reference(s)

Copper Benzene Reflux ~70-80 -

Zinc Not specified Not specified Not specified -

Friedel-Crafts Alkylation Reactions
Dichlorodiphenylmethane can act as an electrophile in Friedel-Crafts alkylation reactions with

electron-rich aromatic compounds. The reaction, typically catalyzed by a Lewis acid such as

aluminum chloride, results in the formation of triarylmethanes. This methodology is particularly

useful for the synthesis of dye molecules and functional polymers.
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Experimental Protocol: Friedel-Crafts Alkylation of Anisole with Dichlorodiphenylmethane

This protocol provides a general procedure for the Friedel-Crafts alkylation of an activated

arene, such as anisole, with dichlorodiphenylmethane.

Materials:

Dichlorodiphenylmethane

Anisole

Anhydrous aluminum chloride (AlCl₃)

Anhydrous dichloromethane (DCM)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel and a

nitrogen inlet, suspend anhydrous aluminum chloride in anhydrous DCM.

Cool the suspension to 0 °C in an ice bath.
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Slowly add a solution of dichlorodiphenylmethane and anisole in anhydrous DCM via the

dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir until the reaction is complete as monitored by TLC.

Carefully quench the reaction by pouring the mixture over crushed ice and dilute hydrochloric

acid.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, wash with water, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

Purify the product by column chromatography.

Applications in Specialized Synthesis
Beyond these core reactions, dichlorodiphenylmethane and its derivatives are employed in

the synthesis of specialized targets, including solid-phase synthesis resins and as monomers

for polymerization.

Precursor to 2-Chlorotrityl Chloride Resin
While not a direct reaction of dichlorodiphenylmethane itself, the structurally related 1-chloro-

2-[dichloro(phenyl)methyl]benzene is a key precursor in the synthesis of 2-chlorotrityl chloride

(2-CTC) resin.[6] This highlights the utility of the dichloromethylphenyl moiety in creating

valuable tools for organic synthesis. The 2-CTC resin is widely used in solid-phase peptide

synthesis (SPPS) due to the mild acidic conditions required for cleavage of the synthesized

peptide.[6]
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Monomer for Polymer Synthesis
Dichlorodiphenylmethane and its derivatives can serve as monomers in polymerization

reactions. For instance, 3,3′-dichloro-4,4′-diaminodiphenylmethane is used in the synthesis of

benzoxazine monomers, which can then be thermally cured to produce polybenzoxazines.[7]

These polymers exhibit high thermal stability and fire resistance, making them suitable for

applications in high-performance materials.[7]

Safety and Handling
Dichlorodiphenylmethane is a corrosive substance that can cause severe skin burns and eye

damage.[2][4] It is also harmful if swallowed or inhaled. Handle this compound in a well-

ventilated fume hood, wearing appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat.[4] Avoid contact with moisture, as it

can hydrolyze to release hydrogen chloride gas.[4] Store in a tightly sealed container in a cool,

dry, and well-ventilated area away from incompatible materials.[2] In case of exposure,
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immediately flush the affected area with copious amounts of water and seek medical attention.

[2]

Conclusion
Dichlorodiphenylmethane is a highly valuable and versatile precursor in organic synthesis. Its

ability to be readily converted into benzophenones and tetraphenylethylenes, coupled with its

utility in Friedel-Crafts reactions, provides access to a diverse range of molecular architectures.

The applications of this compound and its derivatives continue to expand, particularly in the

fields of materials science and medicinal chemistry. A thorough understanding of its reactivity

and handling requirements is essential for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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